Cas no 1196157-22-8 (ethyl 2-(5-chloropyrazin-2-yl)acetate)
ethyl 2-(5-chloropyrazin-2-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(5-chloropyrazin-2-yl)acetate
- SCHEMBL23214039
- 103-168-4
- DTXCID701733065
- SY357337
- DB-385491
- DTXSID701303016
- MFCD13190339
- AT40379
- 1196157-22-8
- Ethyl 2-(5-Chloro-2-pyrazinyl)acetate
- Ethyl 5-chloro-2-pyrazineacetate
- AB70230
-
- Inchi: 1S/C8H9ClN2O2/c1-2-13-8(12)3-6-4-11-7(9)5-10-6/h4-5H,2-3H2,1H3
- InChI Key: IELXBVQPSMCMKP-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C=N1)CC(=O)OCC
Computed Properties
- Exact Mass: 200.0352552Da
- Monoisotopic Mass: 200.0352552Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 52.1Ų
ethyl 2-(5-chloropyrazin-2-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1686360-1g |
Ethyl 2-(5-chloropyrazin-2-yl)acetate |
1196157-22-8 | 98% | 1g |
¥17760.00 | 2024-08-09 |
ethyl 2-(5-chloropyrazin-2-yl)acetate Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on ethyl 2-(5-chloropyrazin-2-yl)acetate
Ethyl 2-(5-Chloropyrazin-2-yl)acetate (CAS No. 1196157-22-8): An Overview and Recent Advances
Ethyl 2-(5-chloropyrazin-2-yl)acetate (CAS No. 1196157-22-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.
The chemical structure of ethyl 2-(5-chloropyrazin-2-yl)acetate consists of an ethyl ester group attached to a 5-chloropyrazine ring. The presence of the chloropyrazine moiety imparts distinct chemical and biological properties to the molecule, making it an interesting target for synthetic chemists and pharmacologists alike. The compound's stability and reactivity are influenced by the electron-withdrawing nature of the chlorine atom, which can modulate its interactions with biological targets.
Recent studies have highlighted the potential of ethyl 2-(5-chloropyrazin-2-yl)acetate in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity, particularly in models of rheumatoid arthritis. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses.
In addition to its anti-inflammatory properties, ethyl 2-(5-chloropyrazin-2-yl)acetate has shown promise in the treatment of neurodegenerative diseases. A study conducted by a team at the University of California (2023) found that this compound can cross the blood-brain barrier and exert neuroprotective effects. Specifically, it was shown to reduce oxidative stress and prevent neuronal cell death in models of Parkinson's disease. These findings suggest that ethyl 2-(5-chloropyrazin-2-yl)acetate could be a potential lead compound for developing novel therapies for neurodegenerative disorders.
The synthetic accessibility of ethyl 2-(5-chloropyrazin-2-yl)acetate is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been reported in the literature, enabling researchers to produce this compound on a scale suitable for preclinical and clinical studies. One such method involves the reaction of ethyl bromoacetate with 5-chloropyrazine-2-carbaldehyde in the presence of a base, followed by subsequent purification steps. This synthetic approach not only ensures high yields but also allows for easy modification of the molecule to explore structure-activity relationships (SAR).
The pharmacokinetic profile of ethyl 2-(5-chloropyrazin-2-yl)acetate has also been investigated in preclinical studies. Results from these studies indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. For instance, it exhibits good oral bioavailability and a reasonable half-life, making it suitable for chronic administration.
In conclusion, ethyl 2-(5-chloropyrazin-2-yl)acetate (CAS No. 1196157-22-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, combined with its synthetic accessibility and favorable pharmacokinetic properties, positions it as a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.
1196157-22-8 (ethyl 2-(5-chloropyrazin-2-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)